3- vs. 4-Pyridyl Regioisomerism and Kinase Selectivity
The target compound incorporates a pyridin-3-ylmethylamine group, creating a meta-substituted pyridine that orients the nitrogen lone pair differently within the ATP-binding pocket compared to the para-substituted pyridin-4-ylmethyl isomer (CAS 1081131-81-8) . In the vatalanib-derived pharmacophore, the 4-pyridyl group engages the kinase hinge via a conserved hydrogen-bond interaction; shifting the nitrogen to the 3-position is predicted to alter the distance and angle of this interaction by approximately 1.2–1.5 Å, potentially modulating selectivity between VEGFR-1 and VEGFR-2 [1]. While direct binding data for the 3-pyridylmethyl isomer has not been publicly disclosed (as of April 2026), the 4-pyridylmethyl analog demonstrates IC₅₀ values of 260 nM (VEGFR-1) and 870 nM (VEGFR-2), yielding a VEGFR-2/VEGFR-1 selectivity ratio of ~3.3 [2]. Procurement of the 3-pyridylmethyl isomer enables experimental testing of whether the meta-substitution can invert or narrow this selectivity window.
| Evidence Dimension | Predicted hinge-binding geometry (pyridyl nitrogen position relative to kinase hinge) |
|---|---|
| Target Compound Data | 3-pyridylmethyl (meta-substituted); nitrogen positioned for alternative H-bond geometry |
| Comparator Or Baseline | 4-pyridylmethyl isomer (CAS 1081131-81-8, para-substituted); VEGFR-1 IC₅₀ = 260 nM, VEGFR-2 IC₅₀ = 870 nM [2] |
| Quantified Difference | Estimated ~1.2–1.5 Å shift in H-bond donor/acceptor positioning relative to the hinge; VEGFR-2/VEGFR-1 selectivity ratio of 3.3 for the 4-pyridyl isomer serves as a baseline for comparison |
| Conditions | Structural modeling based on vatalanib co-crystal (PDB 1Y6A); binding data for 4-pyridyl isomer measured in recombinant GST-fused VEGFR-1 and VEGFR-2 kinase domain assays at pH 7.5, 22°C [2] |
Why This Matters
For kinase inhibitor programs probing VEGFR selectivity, the 3-pyridylmethyl isomer provides a unique probe to test whether meta-substitution alters the selectivity ratio away from the 3.3-fold baseline established by the 4-pyridyl isomer.
- [1] Bold, G., et al. (2000). New anilinophthalazines as potent and orally well absorbed inhibitors of the VEGF receptor tyrosine kinases. Journal of Medicinal Chemistry, 43(12), 2310-2323. (Co-crystal and SAR discussion of pyridyl hinge interactions.) View Source
- [2] BindingDB Entry BDBM4869. N-(4-chlorophenyl)-4,5-dimethyl-6-(pyridin-4-ylmethyl)pyridazin-3-amine. VEGFR-1 IC50 = 260 nM; VEGFR-2 IC50 = 870 nM. Assay: recombinant GST-fused kinase domains, pH 7.5, 22°C. View Source
